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Compound of Interest

Compound Name: N-Desmethylvenlafaxine

Cat. No.: B015947 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical aspect of laboratory operations. This

document provides essential, step-by-step guidance for the proper disposal of N-
Desmethylvenlafaxine, a metabolite of the antidepressant venlafaxine. Adherence to these

procedures is vital for personnel safety, environmental protection, and regulatory compliance.

N-Desmethylvenlafaxine is classified as harmful if swallowed and causes serious eye

irritation.[1] Furthermore, studies have indicated that venlafaxine and its metabolites are not

effectively removed by conventional wastewater treatment processes and can negatively

impact aquatic organisms.[2][3] Therefore, it is imperative that this compound is not disposed of

down the drain or in regular trash.

Disposal Procedures
The proper disposal of N-Desmethylvenlafaxine should be handled as a hazardous chemical

waste. The following steps outline the recommended procedure:

Waste Identification and Classification:

Label N-Desmethylvenlafaxine waste clearly as "Hazardous Waste" and include the full

chemical name.
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While a specific EPA waste code for N-Desmethylvenlafaxine is not readily available, it

should be managed as a non-specified chemical waste. Consult with your institution's

Environmental Health and Safety (EHS) office for specific guidance on waste profiling.

Segregation and Storage:

Collect all N-Desmethylvenlafaxine waste (pure compound, contaminated labware, and

solutions) in a dedicated, properly labeled, and sealed container.

The container should be made of a material compatible with the chemical and stored in a

designated hazardous waste accumulation area within the laboratory.

Do not mix N-Desmethylvenlafaxine waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines.

Personal Protective Equipment (PPE):

When handling N-Desmethylvenlafaxine waste, always wear appropriate PPE, including

safety glasses or goggles, a lab coat, and chemical-resistant gloves.

Disposal Request and Pickup:

Once the waste container is full or has reached the accumulation time limit set by your

institution (typically 90 or 180 days), submit a hazardous waste pickup request to your

EHS department.

EHS will arrange for collection by a licensed hazardous waste disposal vendor.

Final Disposal Method:

The standard and recommended method for the final disposal of pharmaceutical waste

like N-Desmethylvenlafaxine is high-temperature incineration by a licensed hazardous

waste management facility.[4][5] This method ensures the complete destruction of the

active pharmaceutical ingredient.

Quantitative Data Summary
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Parameter Data Source

GHS Hazard Statements

H302: Harmful if

swallowedH319: Causes

serious eye irritation

[1]

Signal Word Warning [1]

Precautionary Statements

P264: Wash skin thoroughly

after handling.P270: Do not

eat, drink or smoke when using

this product.P280: Wear

protective gloves/ eye

protection/ face

protection.P301 + P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P305 + P351 + P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P337 + P313:

If eye irritation persists: Get

medical advice/ attention.

[1]

Environmental Fate

Not effectively removed by

wastewater treatment plants;

potential for adverse effects on

aquatic organisms.

[2][3]

Experimental Protocols
There are no standard experimental protocols for the on-site neutralization or deactivation of N-
Desmethylvenlafaxine in a laboratory setting. Due to its chemical stability and potential for

hazardous byproducts, such procedures are not recommended. The accepted protocol is

disposal via a licensed hazardous waste contractor.
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Desmethylvenlafaxine waste in a research environment.

Start: N-Desmethylvenlafaxine
Waste Generated

Is the original container empty?

Triple rinse the container with a
suitable solvent.

Yes

Collect waste in a designated,
labeled hazardous waste container.

No

Dispose of rinsed container
as non-hazardous lab glass.

Collect rinsate as
hazardous waste.

Store container in a designated
hazardous waste accumulation area.

Request pickup from
Environmental Health & Safety (EHS).

Final Disposal:
Incineration by a licensed
hazardous waste vendor.
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Click to download full resolution via product page

Caption: N-Desmethylvenlafaxine Disposal Workflow

By following these procedures, research professionals can ensure the safe handling and

disposal of N-Desmethylvenlafaxine, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific EHS guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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